5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide

• IUPAC Name: 5-methyl-N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H21N3O2/c1-14-9-15(11-19-10-14)18(22)21(13-17-6-4-8-23-17)12-16-5-2-3-7-20-16/h2-3,5,7,9-11,17H,4,6,8,12-13H2,1H3
• InChI Key: WLQYKZSVXQKCFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1)C(=O)N(CC2CCCO2)CC3=CC=CC=N3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique properties make it a valuable tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of 5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to have anti-inflammatory properties and may be effective in the treatment of certain inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide in lab experiments is its unique properties. This compound has shown promising results in various studies and may be effective in the treatment of certain types of cancer. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effectiveness in different situations.

Future Directions

There are many potential future directions for research involving 5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide. Some of the most promising areas of research include further studies on its mechanism of action, as well as its potential use in the treatment of other diseases besides cancer. Additionally, research could be done to explore the potential of this compound for use in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

The synthesis of 5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide involves several steps. The first step is the reaction of 2-pyridinemethanol with tetrahydrofuran in the presence of a strong acid catalyst. The resulting product is then reacted with 5-methyl nicotinoyl chloride to yield the final compound.

Scientific Research Applications

5-methyl-N-(pyridin-2-ylmethyl)-N-(tetrahydrofuran-2-ylmethyl)nicotinamide has been used in a variety of scientific research applications. One of the most promising areas of research has been in the field of cancer treatment. Studies have shown that this compound has the potential to inhibit the growth of cancer cells and may be effective in the treatment of certain types of cancer.